![molecular formula C19H21BrN2O3S B3452541 N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3452541.png)
N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to inhibit several key signaling pathways involved in cancer progression, making it a promising candidate for cancer treatment.
Mechanism of Action
N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide 43-9006 exerts its anti-tumor effects by inhibiting several key signaling pathways involved in cancer progression. Specifically, it inhibits the RAF/MEK/ERK pathway, which is involved in cell proliferation and survival, and the VEGF pathway, which is involved in angiogenesis. By inhibiting these pathways, this compound 43-9006 can induce cell death and inhibit tumor growth.
Biochemical and Physiological Effects:
This compound 43-9006 has been shown to have several biochemical and physiological effects. It can induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. Additionally, it has been found to have anti-inflammatory effects and can inhibit the production of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One advantage of using N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide 43-9006 in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, it has been shown to have anti-tumor effects in a variety of cancer types. However, one limitation of using this compound 43-9006 is that it can have off-target effects, which can complicate data interpretation.
Future Directions
There are several potential future directions for research on N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide 43-9006. One area of interest is the development of combination therapies that include this compound 43-9006. Additionally, there is interest in developing new analogs of this compound 43-9006 that may have improved efficacy or reduced toxicity. Finally, there is potential for the use of this compound 43-9006 in combination with other targeted therapies to improve cancer treatment outcomes.
Scientific Research Applications
N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide 43-9006 has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit several key signaling pathways involved in cancer progression, including the RAF/MEK/ERK pathway and the VEGF pathway. This compound has been shown to have anti-tumor effects in a variety of cancer types, including melanoma, renal cell carcinoma, and hepatocellular carcinoma.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-3-bromoanilino]-N-cyclopentylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrN2O3S/c20-15-7-6-10-17(13-15)22(14-19(23)21-16-8-4-5-9-16)26(24,25)18-11-2-1-3-12-18/h1-3,6-7,10-13,16H,4-5,8-9,14H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWTXKHYYFAQALR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN(C2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.